Cas no 2172207-85-9 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid
• CAS No: 2172207-85-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5888609
• PubChem ID: 165549033
• Update Time: 2025-10-30

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid
• 2172207-85-9
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-3-methylbutanoic acid
• EN300-1492471

• Inchi： 1S/C26H32N2O5/c1-17(14-23(29)28-26(2,3)15-24(30)31)12-13-27-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VMIIVGDIYXIPCY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid

Professional Introduction to Compound with CAS No. 2172207-85-9 and Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid

The compound with the CAS number 2172207-85-9 and the product name 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and biochemical research. The presence of a fluoren-9-ylmethoxycarbonyl group and an intricate amino acid derivative backbone suggests a multifaceted role in modulating biological pathways.

In recent years, the integration of fluorene-based scaffolds into pharmaceutical compounds has been extensively explored for their enhanced photophysical properties and stability. The fluoren-9-ylmethoxycarbonyl moiety, in particular, is known for its ability to improve the solubility and bioavailability of attached molecules, making it a valuable component in drug design. This feature is particularly relevant in the development of novel therapeutics targeting diseases that require precise molecular interactions.

The structure of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid incorporates an amide linkage, which is a common motif in bioactive molecules. Amides are known for their ability to facilitate hydrogen bonding, thereby enhancing the binding affinity between a drug and its target. The presence of multiple alkyl groups, such as the 3-methylpentanamido and 3-methylbutanoic acid components, further contributes to the compound's structural complexity and potential for selective interaction with biological receptors.

Current research in medicinal chemistry highlights the importance of optimizing molecular architecture to achieve desired pharmacological effects. The compound in question aligns with this trend by combining a rigid fluorene core with flexible side chains that can be tailored for specific biological activities. This approach has been successful in developing drugs that exhibit high specificity and low toxicity, key criteria for clinical translation.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are critical targets in many therapeutic strategies, and small molecules that can selectively inhibit or activate these proteins hold immense promise. The fluoren-9-ylmethoxycarbonyl group, with its electron-withdrawing properties, could serve as a scaffold for designing molecules that interact with enzyme active sites. Additionally, the amide functionalities provide multiple points of interaction, allowing for fine-tuning of binding affinity and selectivity.

Recent studies have demonstrated that fluorene derivatives can exhibit significant biological activity when incorporated into drug molecules. For instance, fluorene-based compounds have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The structural features of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid suggest that it could be similarly effective in targeting central nervous system disorders or other conditions where blood-brain barrier penetration is crucial.

The synthesis of this compound involves sophisticated organic chemistry techniques, including peptide coupling and functional group transformations. The use of protecting groups, such as carbomoyl groups on amino functions, ensures that reactive sites are selectively modified during synthesis. This level of synthetic precision is essential for producing high-purity compounds suitable for preclinical and clinical studies.

In conclusion, the compound with CAS No. 2172207-85-9 and the product name 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structure, incorporating a fluoren-9-ylmethoxycarbonyl group and multiple functionalized side chains, positions it as a promising candidate for further exploration in drug development. The potential applications in modulating enzyme activity and targeting neurological disorders make this molecule an exciting area of research for both academic scientists and pharmaceutical industry professionals.